Cas no 1807187-71-8 (Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate)

• Product Name: Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate
• CAS No: 1807187-71-8
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4796592
• Update Time: 2025-07-23

Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate

• Inchi： 1S/C12H12ClNO3/c1-2-17-12(16)5-8-3-9(7-14)10(6-13)11(15)4-8/h3-4,15H,2,5-6H2,1H3
• InChI Key： KCDKLTNCUWKZLX-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=CC=1O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate

Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate (CAS No. 1807187-71-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate (CAS No. 1807187-71-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its 4-chloromethyl, 3-cyano, and 5-hydroxyphenylacetate moieties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it an attractive candidate for further exploration in medicinal chemistry.

The structural composition of Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate imparts multiple reactive sites, enabling diverse functionalization strategies. The presence of the 4-chloromethyl group allows for nucleophilic substitution reactions, while the 3-cyano moiety can participate in condensation reactions, and the 5-hydroxyphenylacetate part offers opportunities for ester hydrolysis or transesterification. These attributes make the compound a valuable building block for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate has emerged as a key intermediate in several synthetic pathways leading to pharmacologically active compounds. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to undergo selective modifications allows chemists to fine-tune the pharmacokinetic properties of the final drug candidates.

The pharmaceutical industry has increasingly recognized the importance of sustainable and efficient synthetic methodologies. Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate fits well into this paradigm by enabling multi-step syntheses with high atom economy and minimal waste generation. Recent advancements in green chemistry have further highlighted its potential by demonstrating protocols that utilize catalytic systems to enhance reaction efficiency while reducing environmental impact.

One of the most compelling applications of Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate is in the development of antimicrobial agents. The growing threat of antibiotic-resistant pathogens has spurred research into novel compounds that can overcome existing resistance mechanisms. The structural features of this intermediate allow for the synthesis of molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro, indicating its potential as a lead compound for new antibiotics.

The compound's utility extends beyond antimicrobial applications. It has also been explored as a precursor for neuroprotective agents, where its ability to modulate neurotransmitter activity is being leveraged to develop treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The precise functionalization afforded by Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate allows researchers to design molecules that interact selectively with specific targets in the central nervous system.

In conclusion, Ethyl 4-chloromethyl-3-cyano-5-hydroxyphenylacetate (CAS No. 1807187-71-8) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate with broad applicability across multiple therapeutic areas. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative drug candidates. As research continues to uncover new synthetic possibilities and applications, this compound is poised to play an increasingly pivotal role in the next generation of therapeutics.